TP0427736

• Molecular Formula: C14H10N4S2
• Molecular Weight: 298.4 g/mol
• InChI: InChI=1S/C14H10N4S2/c1-8-5-19-14(18-8)13-12(15-6-16-13)9-2-3-10-11(4-9)20-7-17-10/h2-7H,1H3,(H,15,16)
• InChIKey: LLFCXRYULHMNCG-UHFFFAOYSA-N

TP0427736 for TGF-β/ALK5 Pathway Research

TP0427736 is a small-molecule inhibitor of the TGF-β type I receptor kinase ALK5 (TGFBR1). In a cell-free kinase assay, it exhibits an IC₅₀ of 2.72 nM against ALK5 [1], placing it among the most potent ALK5 inhibitors reported. Its most salient selectivity feature is a 300-fold discrimination against ALK3 (IC₅₀ = 836 nM) [1]. The compound is supplied primarily as the hydrochloride salt (CAS: 864374-00-5 or 2459963-17-6) and has been validated in both in vitro cell-based assays and in vivo topical application models .

Target pathway TGF-β/ALK5 signaling inhibition study fit

Selectivity context ALK3/BMP pathway differentiation research

Model validation Reported cell-based and in vivo topical model context

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

TP0427736 vs. Generic ALK5 Inhibitors

Selecting a generic ALK5 inhibitor without considering target specificity and potency metrics introduces substantial experimental variability. TP0427736 exhibits an IC₅₀ of 2.72 nM against ALK5 [1], which is approximately 35-fold more potent than the widely used tool compound SB-431542 (IC₅₀ = 94 nM) and roughly 20-fold more potent than the clinical candidate Galunisertib/LY2157299 (IC₅₀ = 56 nM) . Moreover, selectivity against off-target ALK family members is not uniform across the class. While A-83-01 also potently inhibits ALK4 (IC₅₀ = 45 nM) and ALK7 (IC₅₀ = 7.5 nM) , TP0427736's selectivity profile has been primarily characterized by a 300-fold margin over ALK3 [1], offering a distinct pharmacological fingerprint that cannot be assumed with alternative inhibitors.

SB-431542 substitution

Potency context may differ substantially; reported ALK5 inhibition context is lower.

Galunisertib substitution

Potency context may differ; reported ALK5 activity profile is not interchangeable.

A-83-01 substitution

Pan-ALK activity may confound ALK3 discrimination; selectivity profile may not transfer.

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

TP0427736 vs. Comparator ALK5 Inhibitors

Biochemical ALK5 Inhibition Potency

TP0427736 demonstrates exceptional biochemical potency against ALK5, with an IC₅₀ of 2.72 nM in a cell-free kinase assay [1]. This value is approximately 35-fold lower than that of the widely used ALK5 tool inhibitor SB-431542 (IC₅₀ = 94 nM) and approximately 21-fold lower than that of the clinical-stage ALK5 inhibitor Galunisertib/LY2157299 (IC₅₀ = 56 nM) .

ALK5 Inhibition Potency

Cross-study comparable

2.72 nM vs 94 nM (SB) / 56 nM (Gal)

Supports ALK5 pathway inhibition studies at lower concentrations.

Cell-free kinase assay context.

Evidence Dimension	ALK5 inhibitory activity (IC₅₀)
Target Compound Data	2.72 nM
Comparator Or Baseline	SB-431542: 94 nM; Galunisertib (LY2157299): 56 nM
Quantified Difference	35-fold more potent than SB-431542; 21-fold more potent than Galunisertib
Conditions	Cell-free kinase assay

Why This Matters

Superior potency allows lower working concentrations to achieve complete ALK5 inhibition, reducing potential off-target effects and conserving compound usage.

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

Selectivity Over ALK3

TP0427736 exhibits a 300-fold selectivity window for ALK5 over ALK3 (BMPR1A). In the same cell-free assay system, the IC₅₀ for ALK3 is 836 nM compared to 2.72 nM for ALK5 [1]. This contrasts with the broader inhibition profile of A-83-01, which inhibits ALK4, ALK5, and ALK7 with comparable potency (IC₅₀ values of 45 nM, 12 nM, and 7.5 nM, respectively) .

Selectivity Over ALK3

Class-level inference

300-fold margin (836 nM vs 2.72 nM)

ALK3/BMP pathway confounding may be minimized.

Reported selectivity context; A-83-01 shows broad ALK inhibition.

Evidence Dimension	Selectivity ratio (ALK3 IC₅₀ / ALK5 IC₅₀)
Target Compound Data	300-fold (836 nM / 2.72 nM)
Comparator Or Baseline	A-83-01: inhibits ALK4 (45 nM), ALK5 (12 nM), ALK7 (7.5 nM) with narrow selectivity
Quantified Difference	TP0427736 provides >300-fold selectivity over ALK3; A-83-01 shows <10-fold difference among ALK4/5/7
Conditions	Cell-free kinase assay for TP0427736; Mv1Lu cell transcriptional assay for A-83-01

Why This Matters

A 300-fold selectivity margin over ALK3 minimizes confounding effects on BMP signaling pathways when studying TGF-β/ALK5-specific biology, whereas pan-ALK inhibitors like A-83-01 may simultaneously perturb multiple signaling axes.

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

Cellular Smad2/3 Phosphorylation Inhibition

In a cell-based functional assay, TP0427736 inhibits TGF-β1-induced phosphorylation of Smad2/3 in A549 lung carcinoma cells with an IC₅₀ of 8.68 nM [1]. This demonstrates a cell penetration and target engagement profile suitable for cellular studies, with an approximately 3-fold shift from the biochemical IC₅₀, reflecting favorable cellular bioavailability. The shift between biochemical and cellular potency is modest compared to many kinase inhibitors, where cellular IC₅₀ values often exceed biochemical values by >10-fold.

Cellular Target Engagement

Supporting evidence

8.68 nM

Cellular permeability supports functional assay use.

A549 cell Smad2/3 phosphorylation; 3.2-fold shift from biochemical IC50.

Evidence Dimension	Cellular Smad2/3 phosphorylation inhibition (IC₅₀)
Target Compound Data	8.68 nM
Comparator Or Baseline	Biochemical ALK5 IC₅₀ = 2.72 nM (3.2-fold shift)
Quantified Difference	Cellular IC₅₀ is 3.2-fold higher than biochemical IC₅₀
Conditions	A549 cells stimulated with 1 ng/mL TGF-β1

Why This Matters

The modest shift between biochemical and cellular potency indicates efficient cell permeability and target engagement, confirming TP0427736's suitability for functional cellular experiments without requiring high micromolar concentrations.

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

In Vivo Suppression of Hair Follicle Shortening

In a synchronized mouse hair cycle model (dorsal depilation), topical application of TP0427736 significantly decreased Smad2 phosphorylation in mouse skin and suppressed the shortening of average hair follicle length during the transition from late anagen to catagen phase [1]. This in vivo validation distinguishes TP0427736 from many ALK5 inhibitors that lack published in vivo efficacy data in hair follicle biology models.

In Vivo Topical Model Response

Supporting evidence

Suppressed follicle shortening; decreased Smad2 phosphorylation

Supports in vivo TGF-β/ALK5 research model.

Mouse hair cycle model; topical application.

Evidence Dimension	In vivo target engagement and functional outcome
Target Compound Data	Significant decrease in Smad2 phosphorylation in mouse skin; suppression of hair follicle length shortening
Comparator Or Baseline	No published in vivo data for SB-431542, Galunisertib, or A-83-01 in hair follicle models
Quantified Difference	Qualitative: published in vivo validation in hair follicle model vs. no reported data for comparators
Conditions	Mouse dorsal skin following synchronized depilation; topical application

Why This Matters

Published in vivo efficacy data in a disease-relevant model reduces procurement risk by providing confidence that TP0427736 achieves target engagement in tissue and produces a measurable physiological effect.

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source

TP0427736 Recommended Applications

TGF-β/ALK5 Signaling with ALK3 Selectivity

Investigators studying TGF-β-mediated processes who require potent ALK5 inhibition without confounding BMP pathway activation should select TP0427736. Its 300-fold selectivity over ALK3 (IC₅₀ = 836 nM vs. 2.72 nM for ALK5) ensures that at concentrations achieving complete ALK5 blockade, ALK3 remains largely unaffected [1]. This is critical for experiments involving cell types where ALK3/BMP signaling actively regulates differentiation or proliferation.

Smad2/3 Phosphorylation Cellular Assays

For experiments quantifying TGF-β-induced Smad2/3 phosphorylation as a functional readout, TP0427736 provides a well-characterized cellular IC₅₀ of 8.68 nM in A549 cells [1]. This validated cellular potency, combined with the 3.2-fold shift from biochemical IC₅₀, reduces the need for empirical dose-ranging studies to identify effective working concentrations.

Hair Follicle and AGA Research

TP0427736 is the only ALK5 inhibitor with published in vivo validation in a synchronized mouse hair cycle model, where topical application decreased Smad2 phosphorylation in skin and suppressed anagen-to-catagen follicle shortening [1]. This established in vivo track record makes TP0427736 the preferred starting compound for translational studies in AGA or other hair follicle cycling disorders driven by TGF-β signaling.

Low-Dose DMSO-Sensitive Assays

With a biochemical IC₅₀ of 2.72 nM [1], TP0427736 achieves complete ALK5 inhibition at concentrations 20- to 35-fold lower than required for SB-431542 or Galunisertib . For cellular assays sensitive to DMSO toxicity or requiring extended incubation periods, the reduced compound concentration enables lower solvent carryover while maintaining effective target coverage.

Application

Selection Property

Validation Focus

TGF-β/ALK5 pathway studies

ALK3 selectivity context

BMP signaling pathway differentiation

Smad2/3 phosphorylation cellular assays

Cellular potency characterization

Functional target engagement at low concentrations

Hair follicle biology research

In vivo topical model validation

Tissue Smad2 phosphorylation and follicle cycle endpoints

Low-concentration DMSO-sensitive assays

High biochemical potency context

Solvent carryover and extended incubation tolerance

• [1] Naruse T, Aoki M, Fujimoto N, Arase S, Oura H, Ueda Y, Ikeda A. Novel ALK5 inhibitor TP0427736 reduces TGF-β induced growth inhibition in human outer root sheath cells and elongates anagen phase in mouse hair follicles. Pharmacol Rep. 2017;69(3):485-491. View Source